Cas no 1337348-26-1 (3-(2-chloro-6-methoxyphenyl)piperidine)

• Product Name: 3-(2-chloro-6-methoxyphenyl)piperidine
• CAS No: 1337348-26-1
• MF: C₁₂H₁₆ClNO
• MW: 225.714542388916
• CID: 6134852
• PubChem ID: 84690210
• Update Time: 2025-06-15

3-(2-chloro-6-methoxyphenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-6-methoxyphenyl)piperidine
• 1337348-26-1
• EN300-1976476

• Inchi： 1S/C12H16ClNO/c1-15-11-6-2-5-10(13)12(11)9-4-3-7-14-8-9/h2,5-6,9,14H,3-4,7-8H2,1H3
• InChI Key： MLEWFEFRWREPBD-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C1CNCCC1)OC

Computed Properties

• Exact Mass: 225.0920418g/mol
• Monoisotopic Mass: 225.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(2-chloro-6-methoxyphenyl)piperidine

Introduction to 3-(2-chloro-6-methoxyphenyl)piperidine (CAS No. 1337348-26-1)

3-(2-chloro-6-methoxyphenyl)piperidine, chemically designated as CAS No. 1337348-26-1, is a significant compound in the realm of pharmaceutical chemistry. This piperidine derivative features a unique structural motif that has garnered considerable attention from researchers due to its potential pharmacological applications. The compound's molecular structure consists of a piperidine ring substituted with a 2-chloro-6-methoxyphenyl group, which imparts distinct chemical and biological properties.

The< strong>2-chloro-6-methoxyphenyl moiety is particularly noteworthy as it introduces both electron-withdrawing and electron-donating effects into the molecule. The chlorine atom at the 2-position enhances the electrophilicity of the aromatic ring, making it more susceptible to nucleophilic attack, while the methoxy group at the 6-position exerts an electron-donating influence, stabilizing positive charges within the molecule. This balance of electronic properties makes 3-(2-chloro-6-methoxyphenyl)piperidine a versatile scaffold for designing novel bioactive molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of piperidine derivatives. Piperidines are known for their ability to modulate various biological targets, including G protein-coupled receptors (GPCRs), ion channels, and enzymes. The< strong>3-(2-chloro-6-methoxyphenyl)piperidine structure has been investigated for its potential to interact with these targets, particularly in the context of central nervous system (CNS) disorders.

One of the most compelling aspects of this compound is its potential role in the development of treatments for neurological and psychiatric disorders. Studies have suggested that piperidine derivatives can exhibit properties such as analgesic, anxiolytic, and antidepressant effects. The< strong>2-chloro-6-methoxyphenyl substituent is believed to enhance binding affinity to specific receptors by optimizing the orientation and interaction with the target protein. This has led to several research efforts aimed at synthesizing analogs of 3-(2-chloro-6-methoxyphenyl)piperidine with improved pharmacokinetic and pharmacodynamic profiles.

The synthesis of 3-(2-chloro-6-methoxyphenyl)piperidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Typically, the process begins with the preparation of the< strong>2-chloro-6-methoxybenzaldehyde, which serves as a key intermediate. This aldehyde is then subjected to condensation reactions with piperidine derivatives under controlled conditions. The choice of reagents and catalysts is crucial in determining the efficiency of the reaction and minimizing side products.

The structural features of 3-(2-chloro-6-methoxyphenyl)piperidine make it an attractive candidate for further medicinal chemistry investigations. The presence of both chloro and methoxy groups provides multiple sites for functionalization, allowing researchers to fine-tune its biological activity. For instance, introducing additional substituents at specific positions on the aromatic ring or modifying the piperidine core can lead to compounds with enhanced potency or selectivity.

In recent research, computational modeling has played a pivotal role in understanding the interactions between 3-(2-chloro-6-methoxyphenyl)piperidine and its biological targets. Molecular docking studies have been employed to predict binding affinities and identify key residues involved in receptor interactions. These insights have guided experimental efforts toward designing more effective derivatives.

The pharmacological evaluation of 3-(2-chloro-6-methoxyphenyl)piperidine has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to modulate neurotransmitter release and receptor activity, suggesting potential therapeutic benefits for conditions such as depression, anxiety, and chronic pain. While these findings are encouraging, further research is needed to assess its safety profile and clinical efficacy in human trials.

The development of novel pharmaceuticals relies heavily on innovative synthetic methodologies and structural optimization strategies. The case of 3-(2-chloro-6-methoxyphenyl)piperidine exemplifies how a well-designed molecular scaffold can lead to significant advancements in drug discovery. By leveraging cutting-edge techniques in organic synthesis and computational biology, researchers continue to explore new possibilities for harnessing this compound's therapeutic potential.

In conclusion, 3-(2-chloro-6-methoxyphenyl)piperidine (CAS No. 1337348-26-1) represents a fascinating compound with diverse pharmacological applications. Its unique structural features and promising biological activity make it a valuable asset in pharmaceutical research. As our understanding of its mechanisms of action continues to evolve, so too will our ability to develop innovative treatments for neurological and psychiatric disorders.